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Compound of Interest

Compound Name:
Meso-tetrakis(4-

aminophenyl)porphyrin

Cat. No.: B1436518 Get Quote

Essential Safety and Handling Guide for Meso-
tetrakis(4-aminophenyl)porphyrin
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Meso-tetrakis(4-aminophenyl)porphyrin (CAS 22112-84-1).

Adherence to these guidelines is critical to ensure personal safety and regulatory compliance in

the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
Meso-tetrakis(4-aminophenyl)porphyrin is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[2][3]

The following personal protective equipment is mandatory when handling this compound.
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Protection Area Required Equipment
Specifications and
Guidelines

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)

or ANSI Z87.1 (US) standards.

Hand Protection Chemical-resistant gloves

Nitrile gloves are commonly

used, but it is advisable to

consult the glove

manufacturer's compatibility

chart. Dispose of contaminated

gloves after use.

Body Protection Laboratory Coat
Should be clean and fully

buttoned.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

If dust formation is

unavoidable and ventilation is

inadequate, a NIOSH-

approved particulate respirator

may be necessary.

Operational Plan: From Receipt to Disposal
A systematic workflow is crucial to minimize exposure and maintain the integrity of the

compound.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage. Store the

container in a cool, dry, and dark place, away from incompatible materials such as strong

oxidizing agents.[4]

Handling and Preparation of Solutions
All handling of the solid powder should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to prevent inhalation of dust.

Avoid direct contact with skin and eyes by wearing the appropriate PPE.
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When preparing solutions, slowly add the solvent to the pre-weighed solid to prevent

splashing.

Wash hands thoroughly after handling.[1]

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
As an aromatic amine, Meso-tetrakis(4-aminophenyl)porphyrin and its containers must be

treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in

a clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Collect solutions of the compound in a designated and labeled hazardous

waste container. Do not dispose of down the drain.[5]

Empty Containers: Unless thoroughly decontaminated, empty containers should be disposed

of as hazardous waste.

Arrangement for Disposal: All waste must be disposed of through a licensed hazardous

waste disposal company or your institution's Environmental Health and Safety (EHS)

department, in accordance with local, state, and federal regulations.[5][6]
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Visual Workflow for Safe Handling

Safe Handling Workflow for Meso-tetrakis(4-aminophenyl)porphyrin
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Caption: Workflow for handling Meso-tetrakis(4-aminophenyl)porphyrin.

Emergency Response Protocol

Emergency Response Protocol

Exposure Event

Skin Contact Eye Contact Inhalation

Wash with Soap & Water

Remove contaminated clothing

Rinse with Water (15 min)

Remove contact lenses if possible

Move to Fresh Air

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency procedures for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1436518?utm_src=pdf-body
https://www.benchchem.com/product/b1436518?utm_src=pdf-body-img
https://www.benchchem.com/product/b1436518?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/T1494_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. sigmaaldrich.com [sigmaaldrich.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. fishersci.com [fishersci.com]

5. collectandrecycle.com [collectandrecycle.com]

6. skcinc.com [skcinc.com]

To cite this document: BenchChem. [Personal protective equipment for handling Meso-
tetrakis(4-aminophenyl)porphyrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436518#personal-protective-equipment-for-
handling-meso-tetrakis-4-aminophenyl-porphyrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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